Cas no 20139-54-2 (N-(3-chloro-2-methylphenyl)-3-oxobutanamide)
N-(3-chloro-2-methylphenyl)-3-oxobutanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chloro-o-tolyl)-3-oxobutyramide
- N-(3-CHLORO-2-METHYLPHENYL)-3-OXOBUTANAMIDE
- 3'-Chloro-ortho-acetoacetotoluidide
- AC1L6PLM
- AC1Q1K26
- AC1Q1K27
- BBL004477
- CTK4E3379
- NSC165873
- NBLAONBKZUTBFR-UHFFFAOYSA-N
- Butanamide, N-(3-chloro-2-methylphenyl)-3-oxo-
- NS00050625
- SCHEMBL11577296
- EN300-17477
- NSC-165873
- SR-01000510047
- Z56943557
- AKOS000200023
- SR-01000510047-1
- DTXSID80942171
- 20139-54-2
- STL089908
- N-(3-Chloro-2-methylphenyl)-3-oxobutanimidic acid
- MFCD00135508
- CS-0309321
- G23233
- N-(3-chloro-2-methylphenyl)-3-oxobutanamide
-
- MDL: MFCD00135508
- Inchi: 1S/C11H12ClNO2/c1-7(14)6-11(15)13-10-5-3-4-9(12)8(10)2/h3-5H,6H2,1-2H3,(H,13,15)
- InChI Key: NBLAONBKZUTBFR-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C)NC(CC(C)=O)=O
Computed Properties
- Exact Mass: 225.05576
- Monoisotopic Mass: 225.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.247
- Boiling Point: 384°C at 760 mmHg
- Flash Point: 186°C
- Refractive Index: 1.572
- PSA: 46.17
- LogP: 2.63900
N-(3-chloro-2-methylphenyl)-3-oxobutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A621583-50mg |
N-(3-chloro-2-methylphenyl)-3-oxobutanamide |
20139-54-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A621583-100mg |
N-(3-chloro-2-methylphenyl)-3-oxobutanamide |
20139-54-2 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A621583-500mg |
N-(3-chloro-2-methylphenyl)-3-oxobutanamide |
20139-54-2 | 500mg |
$ 250.00 | 2022-06-07 | ||
| abcr | AB372617-500 mg |
N-(3-Chloro-2-methylphenyl)-3-oxobutanamide |
20139-54-2 | 500MG |
€151.00 | 2022-08-31 | ||
| abcr | AB372617-1 g |
N-(3-Chloro-2-methylphenyl)-3-oxobutanamide |
20139-54-2 | 1g |
€165.60 | 2022-08-31 | ||
| ChemScence | CS-0309321-100mg |
N-(3-Chloro-2-methylphenyl)-3-oxobutanamide |
20139-54-2 | 100mg |
$212.0 | 2022-04-27 | ||
| ChemScence | CS-0309321-250mg |
N-(3-Chloro-2-methylphenyl)-3-oxobutanamide |
20139-54-2 | 250mg |
$241.0 | 2022-04-27 | ||
| ChemScence | CS-0309321-500mg |
N-(3-Chloro-2-methylphenyl)-3-oxobutanamide |
20139-54-2 | 500mg |
$269.0 | 2022-04-27 | ||
| ChemScence | CS-0309321-1g |
N-(3-Chloro-2-methylphenyl)-3-oxobutanamide |
20139-54-2 | 1g |
$297.0 | 2022-04-27 | ||
| Enamine | EN300-17477-0.05g |
N-(3-chloro-2-methylphenyl)-3-oxobutanamide |
20139-54-2 | 90% | 0.05g |
$64.0 | 2023-09-20 |
N-(3-chloro-2-methylphenyl)-3-oxobutanamide Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on N-(3-chloro-2-methylphenyl)-3-oxobutanamide
Recent Advances in the Study of N-(3-chloro-2-methylphenyl)-3-oxobutanamide (CAS: 20139-54-2)
N-(3-chloro-2-methylphenyl)-3-oxobutanamide (CAS: 20139-54-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and therapeutic potential.
Recent literature highlights the role of N-(3-chloro-2-methylphenyl)-3-oxobutanamide as a key intermediate in the synthesis of more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel anti-inflammatory agents. The compound's ability to modulate specific enzymatic pathways, particularly those involving cyclooxygenase (COX) inhibition, has been a focal point of research. This property suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and osteoarthritis.
Another significant area of research involves the compound's pharmacokinetic properties. A recent preclinical study investigated its bioavailability and metabolic stability, revealing promising results. The study, conducted by a team at the University of Cambridge, found that N-(3-chloro-2-methylphenyl)-3-oxobutanamide exhibits favorable absorption and distribution profiles, making it a viable candidate for further drug development. However, the study also noted the need for optimization to improve its half-life and reduce potential toxicity.
In addition to its pharmacological applications, N-(3-chloro-2-methylphenyl)-3-oxobutanamide has been explored for its role in chemical biology. Researchers at MIT have utilized this compound as a probe to study protein-ligand interactions, leveraging its unique chemical structure to map binding sites on target proteins. This approach has provided valuable insights into the molecular mechanisms underlying various diseases, paving the way for the design of more effective therapeutics.
Despite these advancements, challenges remain in the clinical translation of N-(3-chloro-2-methylphenyl)-3-oxobutanamide. Issues such as scalability of synthesis, cost-effectiveness, and long-term safety profiles need to be addressed. Ongoing research is focused on overcoming these hurdles, with several pharmaceutical companies investing in the development of derivatives with improved properties. Collaborative efforts between academia and industry are expected to accelerate progress in this area.
In conclusion, N-(3-chloro-2-methylphenyl)-3-oxobutanamide (CAS: 20139-54-2) represents a promising compound with diverse applications in drug discovery and chemical biology. Recent studies have shed light on its therapeutic potential, pharmacokinetics, and utility as a research tool. Continued investigation and optimization are essential to fully realize its potential in addressing unmet medical needs. This brief underscores the importance of interdisciplinary collaboration in advancing the field and translating research findings into clinical applications.
20139-54-2 (N-(3-chloro-2-methylphenyl)-3-oxobutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)